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Compound of Interest

Compound Name: Fmoc-Lys (biotin-PEG4)-OH

Cat. No.: B607492

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Fmoc-
Lys(biotin-PEG4)-OH (CAS No. 1334172-64-3), a key reagent in peptide synthesis and the
development of PROTACs (PROteolysis TArgeting Chimeras). Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of this specialized chemical.

Chemical Identification and Properties

Fmoc-Lys(biotin-PEG4)-OH is an amino acid derivative where the alpha-amino group of lysine
is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, and the epsilon-amino group is
modified with a biotin molecule linked via a polyethylene glycol (PEG4) spacer. This structure
allows for its direct incorporation into peptide chains during solid-phase peptide synthesis
(SPPS). The biotin moiety serves as a powerful affinity tag for detection, purification, and pull-
down assays, while the PEG4 spacer enhances solubility and reduces steric hindrance.

Table 1: Physicochemical Properties
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Property Value

CAS Number 1334172-64-3

Molecular Formula Ca2H59Ns5011S[1][2][3]

Molecular Weight 842.01 g/mol [3]

Appearance Typically a solid at room temperature[2]
Purity >95%[4]

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for Fmoc-Lys(biotin-PEG4)-OH is not readily
available, data from suppliers and analogous compounds indicate the following potential
hazards.

GHS Hazard Statements:[3]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
GHS Pictogram:

lwsalt text

Signal Word: Warning[3]

Precautionary Statements:[3]

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

e P501: Dispose of contents/container to an approved waste disposal plant.

Safe Handling and Storage

Proper handling and storage are paramount to ensure the stability of the compound and the
safety of laboratory personnel.

Table 2: Handling and Storage Guidelines
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Guideline

Recommendation

Storage Temperature

Store at —20°C in a sealed, desiccated

container.[1][4]

Handling Conditions

Use under dry conditions.[4] Avoid repeated

freeze-thaw cycles.[4]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-
resistant gloves (e.g., nitrile), and a laboratory

coat should be worn.

Engineering Controls

Work in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of

any dust or aerosols.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures

In the event of exposure, follow these first aid procedures. The following are general

recommendations based on the potential hazards.

Table 3: First Aid Procedures
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Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Experimental Protocol: Incorporation into a Peptide

via SPPS

Fmoc-Lys(biotin-PEG4)-OH is primarily used in solid-phase peptide synthesis (SPPS). The

following is a generalized protocol for its incorporation.

Materials:

Fmoc-protected amino acid resin

Fmoc-Lys(biotin-PEG4)-OH

Coupling reagents (e.g., HBTU, HATU, or HCTU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)
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e Solvent (e.g., N,N-Dimethylformamide - DMF, N-Methyl-2-pyrrolidone - NMP, or
Dichloromethane - DCM)

» Deprotection solution (e.g., 20% piperidine in DMF)
Methodology:

o Resin Swelling: Swell the Fmoc-protected amino acid resin in a suitable solvent (e.g., DMF
or DCM) for 30-60 minutes.

e Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid by
treating it with 20% piperidine in DMF. This is typically done in two steps: a brief initial
treatment (1-2 minutes) followed by a longer treatment (15-20 minutes).

e Washing: Thoroughly wash the resin with DMF to remove the deprotection solution and by-
products.

e Coupling:

o Dissolve Fmoc-Lys(biotin-PEG4)-OH, coupling reagent (e.g., HBTU), and a base (e.qg.,
DIPEA) in a minimal amount of a suitable solvent like DMF. Note: Fmoc-Lys(Biotin)-OH
has shown better solubility in NMP than DMF; heating to 40°C may be required fora 0.1 M
solution in NMP. A mixture of DCM and NMP (2:1 v/v) has also been used.

o Add the activation mixture to the deprotected resin.

o Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle
agitation.

e Washing: Wash the resin thoroughly with DMF to remove any unreacted reagents.

o Capping (Optional): To block any unreacted amino groups, a capping step with acetic
anhydride and a base can be performed.

o Cycle Repetition: Repeat the deprotection, washing, and coupling steps for the subsequent
amino acids in the peptide sequence.
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» Final Deprotection and Cleavage: Once the peptide synthesis is complete, the final Fmoc
group is removed, and the peptide is cleaved from the resin and side-chain protecting groups
are removed using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid, water, and
scavengers).

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Solid-Phase Peptide Synthesis (SPPS) workflow for incorporating Fmoc-Lys(biotin-
PEG4)-OH.

Disposal Considerations

Dispose of Fmoc-Lys(biotin-PEG4)-OH and any contaminated materials in accordance with
local, state, and federal regulations. It is recommended to consult with your institution's
environmental health and safety office for specific guidance on chemical waste disposal.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). The information provided is based on available data for the specified
compound and its analogs. All laboratory personnel should be adequately trained in the safe
handling of chemicals and should consult the most up-to-date safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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